![molecular formula C17H26N2O2 B3813431 3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone](/img/structure/B3813431.png)
3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone
Overview
Description
3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone is a chemical compound that belongs to the class of piperidinone derivatives. This compound has gained significant attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone is not fully understood. However, studies have suggested that it may act by modulating the levels of certain neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in the body. It has also been shown to reduce pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone in lab experiments is its potential pharmacological properties. However, one limitation is the lack of understanding of its exact mechanism of action.
Future Directions
There are several future directions for the study of 3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone. Some potential areas of research include:
1. Further studies to understand its exact mechanism of action.
2. Studies to explore its potential as an antidepressant and anxiolytic agent.
3. Development of new derivatives with improved pharmacological properties.
4. Studies to explore its potential as a neuroprotective agent.
5. Studies to explore its potential as an anti-cancer agent.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential in scientific research for its pharmacological properties. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant activities. Further studies are needed to fully understand its mechanism of action and explore its potential in other areas of research.
Scientific Research Applications
3-hydroxy-3-[(isopropylamino)methyl]-1-(3-methylbenzyl)-2-piperidinone has shown potential in scientific research for its pharmacological properties. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant activities. Studies have also shown its potential as an antidepressant and anxiolytic agent.
properties
IUPAC Name |
3-hydroxy-1-[(3-methylphenyl)methyl]-3-[(propan-2-ylamino)methyl]piperidin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2/c1-13(2)18-12-17(21)8-5-9-19(16(17)20)11-15-7-4-6-14(3)10-15/h4,6-7,10,13,18,21H,5,8-9,11-12H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKKHKKSMUSJUIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCCC(C2=O)(CNC(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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